Cas no 4262-06-0 (2,2'-Thiodipyridine)

• Product name: 2,2'-Thiodipyridine
• CAS No: 4262-06-0
• MF: C₁₀H₈N₂S
• MW: 188.25
• CID: 44883
• PubChem ID: 521114

2,2'-Thiodipyridine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinyl sulfide
• 2-pyridin-2-ylsulfanylpyridine
• 2-(2-Pyridinylsulfanyl)pyridine
• 2,2'-bis(pyridine) thioether
• 2,2'-dipyridyl disulfide
• 2,2'-Thiodipyridine
• bis(2-pyridinyl)sulfide
• dipyridyl sulfide
• pyridin-2-yl sulfide
• Pyridine,2,2'-thiobis
• pyridyl sulfide
• 4262-06-0
• 2-(PYRIDIN-2-YLSULFANYL)PYRIDINE
• SCHEMBL301719
• Pyridine, 2,2'-thiobis-
• AKOS006229056
• 2-(2-Pyridinylsulfanyl)pyridine #
• DTXSID00334554
• di-2-pyridyl sulfide
• 2-pyridyl sulfide
• NS00096271
• FT-0653566
• azinyl sulfide

• Inchi： InChI=1S/C10H8N2S/c1-3-7-11-9(5-1)13-10-6-2-4-8-12-10/h1-8H
• InChI Key： AQYNZOSCOWGGTP-UHFFFAOYSA-N
• SMILES： C1=CC=C(SC2=CC=CC=N2)N=C1

Computed Properties

• Exact Mass: 188.04100
• Monoisotopic Mass: 188.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 51.08000
• LogP: 2.62780

2,2'-Thiodipyridine Security Information

2,2'-Thiodipyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 2,2'-Thiodipyridine

Introduction to 2,2'-Thiodipyridine (CAS No. 4262-06-0)

2,2'-Thiodipyridine, also known as diphenyl disulfide or bis(2-pyridyl) disulfide, is a versatile organic compound with the chemical formula C₁₀H₈N₂S. This compound is widely recognized for its unique chemical properties and diverse applications in various fields, including pharmaceuticals, materials science, and analytical chemistry. Its CAS number is 4262-06-0, which serves as a unique identifier in scientific and industrial databases.

The molecular structure of 2,2'-Thiodipyridine features two pyridine rings connected by a disulfide bond. This structural arrangement confers the compound with several notable characteristics. The disulfide bond is known for its redox properties, making 2,2'-Thiodipyridine a valuable reagent in redox reactions and as a precursor for the synthesis of other sulfur-containing compounds. Additionally, the pyridine rings provide aromatic stability and contribute to the compound's solubility in organic solvents.

In the realm of pharmaceutical research, 2,2'-Thiodipyridine has gained attention due to its potential applications in drug discovery and development. Recent studies have explored its use as a scaffold for the design of novel therapeutic agents. For instance, researchers have investigated the role of 2,2'-Thiodipyridine-derived compounds in modulating enzyme activity and protein-protein interactions. These interactions are crucial for various biological processes and can be targeted to develop new treatments for diseases such as cancer and neurodegenerative disorders.

The redox properties of 2,2'-Thiodipyridine have also been leveraged in the development of redox-responsive drug delivery systems. These systems can be designed to release therapeutic agents in response to specific redox environments within the body, thereby enhancing their efficacy and reducing side effects. This approach has shown promise in improving the treatment of localized diseases such as tumors.

In materials science, 2,2'-Thiodipyridine has found applications in the synthesis of functional materials with unique electronic and optical properties. For example, it has been used as a building block for the preparation of conductive polymers and metal-organic frameworks (MOFs). These materials have potential applications in electronic devices, sensors, and energy storage systems. The ability to fine-tune the properties of these materials through molecular design makes 2,2'-Thiodipyridine an attractive starting point for researchers.

Analytical chemistry is another field where 2,2'-Thiodipyridine plays a significant role. Its distinctive spectral properties make it useful as a reagent in various analytical techniques such as UV-Vis spectroscopy and mass spectrometry. These techniques are essential for the characterization of complex mixtures and the quantification of trace analytes in environmental and biological samples.

The synthesis of 2,2'-Thiodipyridine typically involves the reaction of 2-mercaptopyridine with an oxidizing agent such as iodine or hydrogen peroxide. This process yields high-purity product with good yields. The synthetic route is well-documented in the literature and can be adapted to large-scale production processes in industrial settings.

Safety considerations are paramount when handling 2,2'-Thiodipyridine. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. Proper personal protective equipment (PPE) should be worn during handling, and adequate ventilation should be provided to prevent inhalation of vapors.

In conclusion, 2,2'-Thiodipyridine (CAS No. 4262-06-0) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers working in pharmaceuticals, materials science, and analytical chemistry. As ongoing research continues to uncover new possibilities for its use, the importance of this compound is likely to grow further in the future.